2-(2-methoxyphenyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C20H15N3O5/c1-11-9-17(22-28-11)21-18(24)12-7-8-13-14(10-12)20(26)23(19(13)25)15-5-3-4-6-16(15)27-2/h3-10H,1-2H3,(H,21,22,24)
• InChI Key: FFNCXENZWUJLOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC=C4OC
• Molecular Formula: C20H15N3O5
• Molecular Weight: 377.3 g/mol

Description

2-(2-methoxyphenyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. The compound belongs to the class of isoindolinecarboxamide derivatives and exhibits a range of interesting properties, including anti-inflammatory, anti-cancer, and anti-tumor effects.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide involves the inhibition of various enzymes and signaling pathways. The compound inhibits the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation and immune response. It also inhibits the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
The compound also induces apoptosis in cancer cells by activating the caspase cascade, which is a series of proteolytic enzymes that are involved in the programmed cell death pathway.
Biochemical and Physiological Effects
The compound exhibits a range of biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It also decreases the levels of prostaglandins, which are mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases.
The compound also induces apoptosis in cancer cells by activating the caspase cascade. This leads to the programmed cell death of cancer cells, which makes it a potential candidate for the development of anti-cancer drugs.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It exhibits potent anti-inflammatory, anti-cancer, and anti-tumor effects, which makes it a potential candidate for the development of drugs for the treatment of various diseases. It is also relatively easy to synthesize, which makes it readily available for research.
However, the compound also has some limitations for lab experiments. It has low solubility in water, which makes it difficult to administer in vivo. It also exhibits low bioavailability, which makes it difficult to achieve therapeutic concentrations in vivo.

Future Directions

There are several future directions for the research of 2-(2-methoxyphenyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide. One potential direction is the development of novel drug formulations that improve the solubility and bioavailability of the compound. This could potentially lead to the development of drugs for the treatment of inflammatory diseases and cancer.
Another potential direction is the investigation of the compound's potential for the treatment of other diseases, such as neurodegenerative diseases and autoimmune diseases. The compound's anti-inflammatory properties make it a potential candidate for the treatment of these diseases.
Conclusion
In conclusion, this compound is a chemical compound that exhibits a range of interesting properties, including anti-inflammatory, anti-cancer, and anti-tumor effects. The compound has been extensively studied for its potential biomedical applications, and there are several future directions for its research. Despite its limitations, the compound has the potential to be developed into drugs for the treatment of various diseases.

Scientific Research Applications

The compound has been extensively studied for its potential biomedical applications. It exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
The compound also exhibits anti-cancer and anti-tumor effects by inducing apoptosis in cancer cells. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. This makes it a potential candidate for the development of anti-cancer drugs.